3-Allyl-4-methyl-4,5-epoxypentan-2-one

• CAS No.: 75565-74-1
• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 3-(2-methyloxiran-2-yl)hex-5-en-2-one
• InChI: InChI=1S/C9H14O2/c1-4-5-8(7(2)10)9(3)6-11-9/h4,8H,1,5-6H2,2-3H3
• InChI Key: CUILAUAXBNNIGH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(CC=C)C1(CO1)C

Description

3-Allyl-4-methyl-4,5-epoxypentan-2-one is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2.5 Grams of sodium acetate was added at 30° C. to a mixture of 3-allyl-4-methyl-pent-4-en-2-one (5.0 g) and dichloromethane (100 ml), and then a 9% peracetic acid solution (153 g) was added dropwise thereto over 1 hour. After stirring at 30° C. for 4 hours, the reaction solution was treated in the same manner as in Example 3 to obtain 1.20 g of pure 3-allyl-4-methyl-4,5-epoxy-pentan-2-one.

Synthesis routes and methods II

Procedure details

To a solution of 3-allyl-4-methyl-pent-4-en-2-one (20.0 g) in methylene chloride (100 ml) was added dropwise a solution of m-chloroperbenzoic acid (29 g) in methylene chloride (300 ml) at 0° to 5° C. The reaction mixture was stirred at 0° to 5° C. for 3 hours and then at 20° C. overnight. The reaction solution was progressively washed with an aqueous sodium hydrogen carbonate solution, aqueous sodium sulfite solution, aqueous sodium hydrogen carbonate solution and then with an aqueous sodium chloride solution. After removing the solvent by evaporation, the residue was distilled to obtain 7.2 g of the unreacted material and 5.2 g of the objective 3-allyl-4-methyl-4,5-epoxy-pentan-2-one.